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Compound of Interest

Compound Name: (2-Methyloxetan-2-yl)methanol

Cat. No.: B1274435

An In-depth Technical Guide to (2-Methyloxetan-
2-yl)methanol

This technical guide provides a comprehensive overview of the chemical properties, structure,
and synthetic approaches for (2-Methyloxetan-2-yl)methanol, a valuable building block for
researchers, scientists, and professionals in drug development.

Chemical Structure and Properties

(2-Methyloxetan-2-yl)methanol is a heterocyclic compound featuring a four-membered
oxetane ring substituted with a methyl and a hydroxymethyl group at the 2-position. The
presence of a chiral center at the C2 position means that it can exist as two enantiomers, (R)-
and (S)-(2-Methyloxetan-2-yl)methanol.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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